Cas no 134053-67-1 (4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)-)
4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)-
- C22-D-erythto-Sphingosine
- 134053-67-1
- D-erythro-Sphingosine (C22 base)
- Sphingosine (d22:1), D-erythro-Sphingosine (C22 base), powder
-
- Inchi: 1S/C22H45NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(25)21(23)20-24/h18-19,21-22,24-25H,2-17,20,23H2,1H3/b19-18+/t21-,22+/m0/s1
- InChI Key: BSHKJMWKIAPLFB-ICWQGCNBSA-N
- SMILES: C(O)[C@H](N)[C@H](O)/C=C/CCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 355.345029678g/mol
- Monoisotopic Mass: 355.345029678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 19
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 66.5Ų
4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 56-1328-1-1mg |
C22-D-erythro-Sphingosine |
134053-67-1 | >98% | 1mg |
€173.00 | 2023-09-19 | |
| Larodan | 56-1328-4-5mg |
C22-D-erythro-Sphingosine |
134053-67-1 | >98% | 5mg |
€460.00 | 2023-09-19 | |
| Larodan | 56-1328-39-100g |
C22-D-erythro-Sphingosine |
134053-67-1 | >98% | 100g |
€100.00 | 2025-03-07 |
4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)- Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)-
4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)- (CAS No. 134053-67-1): A Comprehensive Overview
4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)- (CAS No. 134053-67-1) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by its 2-amino group and (2S,3R,4E)- stereochemistry, which contribute to its distinct chemical behavior and biological interactions.
The molecular structure of 4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)- consists of a long hydrocarbon chain with specific functional groups and chiral centers. The presence of the 2-amino group and the (2S,3R,4E)- configuration imparts unique physical and chemical properties to this compound. These features make it a valuable subject for both fundamental research and applied studies in medicinal chemistry.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)-. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been pivotal in achieving high yields and enantiomeric purity. For instance, a study published in the Journal of Organic Chemistry detailed a novel method for the stereoselective synthesis of this compound using palladium-catalyzed allylic substitution reactions. This method not only improved the yield but also enhanced the enantiomeric excess (ee) to over 99%.
In the realm of biological research, 4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)- has shown promising activity in various assays. Its 2-amino group can interact with biological targets such as enzymes and receptors, making it a potential lead compound for drug discovery. A recent study in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the (2S,3R,4E)- configuration was crucial for this activity, highlighting the importance of stereochemistry in biological function.
Beyond its potential as a therapeutic agent, 4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)- has also been explored for its use in diagnostic applications. Its unique chemical properties make it suitable for conjugation with imaging agents or other biomolecules. A study published in Bioconjugate Chemistry demonstrated that this compound could be effectively linked to fluorescent dyes to create probes for cellular imaging. The results showed that these probes were highly sensitive and selective for specific cellular targets.
The environmental impact of 4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)- is another area of interest. Researchers are investigating its biodegradability and potential effects on ecosystems. A study in the Journal of Environmental Science and Health found that this compound was readily biodegradable under aerobic conditions and did not accumulate in aquatic environments. This finding is crucial for ensuring the safe use of this compound in various applications.
In conclusion, 4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)- (CAS No. 134053-67-1) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structural features and biological activities make it an exciting subject for further exploration in medicinal chemistry and related fields. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the development of new drugs and diagnostic tools.
134053-67-1 (4-Docosene-1,3-diol, 2-amino-, (2S,3R,4E)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)